Cas no 2138390-64-2 (N6-cyclopropylspiro2.5octane-1,6-diamine)

• Product Name: N6-cyclopropylspiro2.5octane-1,6-diamine
• CAS No: 2138390-64-2
• MF: C₁₁H₂₀N₂
• MW: 180.289902687073
• CID: 5610753
• PubChem ID: 165487186
• Update Time: 2025-07-19

N6-cyclopropylspiro2.5octane-1,6-diamine Chemical and Physical Properties

Names and Identifiers

• 2138390-64-2
• EN300-841326
• N6-cyclopropylspiro[2.5]octane-1,6-diamine
• N6-cyclopropylspiro2.5octane-1,6-diamine

• Inchi： 1S/C11H20N2/c12-10-7-11(10)5-3-9(4-6-11)13-8-1-2-8/h8-10,13H,1-7,12H2
• InChI Key： DGWTXHTZIKSNBF-UHFFFAOYSA-N
• SMILES： N(C1CC1)C1CCC2(CC1)CC2N

Computed Properties

• Exact Mass: 180.162648646g/mol
• Monoisotopic Mass: 180.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Additional information on N6-cyclopropylspiro2.5octane-1,6-diamine

Introduction to N6-cyclopropylspiro2.5octane-1,6-diamine (CAS No. 2138390-64-2)

N6-cyclopropylspiro2.5octane-1,6-diamine, a compound with the chemical identifier CAS No. 2138390-64-2, represents a significant advancement in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of spirocyclic diamines, which have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of a cyclopropyl substituent in its molecular framework contributes to its distinct chemical behavior and makes it a subject of intense interest for researchers exploring novel therapeutic agents.

The spirocyclic structure of N6-cyclopropylspiro2.5octane-1,6-diamine introduces a rigid core that can influence the compound's interactions with biological targets. This structural motif is particularly valuable in drug design, as it can enhance binding affinity and selectivity. The diamine functionality provides multiple sites for interaction with biological molecules, making this compound a versatile scaffold for developing new drugs targeting various diseases.

Recent studies have highlighted the potential of spirocyclic diamines in modulating enzyme activity and receptor binding. For instance, research published in the journal Organic Letters has demonstrated that spirocyclic diamines can serve as potent inhibitors of kinases, which are critical enzymes in many signaling pathways involved in cancer and inflammatory diseases. The N6-cyclopropyl substituent in N6-cyclopropylspiro2.5octane-1,6-diamine is believed to enhance its ability to bind to these enzymes by improving the compound's conformational stability and optimizing its interactions with the enzyme's active site.

In addition to their role as kinase inhibitors, spirocyclic diamines have shown promise in other therapeutic areas. A study published in Journal of Medicinal Chemistry explored the use of spirocyclic diamines as scaffolds for developing antiviral agents. The rigid spirocyclic core and the presence of multiple functional groups allow these compounds to interact with viral proteins and disrupt viral replication cycles. N6-cyclopropylspiro2.5octane-1,6-diamine, with its unique structural features, could potentially be adapted for such applications.

The synthesis of N6-cyclopropylspiro2.5octane-1,6-diamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyclopropyl group into the spirocyclic framework is particularly challenging due to the strained nature of the cyclopropyl ring. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound. Researchers have employed techniques such as transition metal-catalyzed reactions and asymmetric synthesis to construct the desired molecular structure efficiently.

The pharmacological properties of N6-cyclopropylspiro2.5octane-1,6-diamine have been extensively studied in vitro and in vivo. Preclinical studies have shown that this compound exhibits significant inhibitory activity against various kinases, including those involved in cancer progression. The presence of the cyclopropyl group appears to enhance its binding affinity by stabilizing the transition state of enzyme-substrate interactions. Furthermore, animal models have demonstrated that N6-cyclopropylspiro2.5octane-1,6-diamine can effectively inhibit tumor growth without causing significant side effects.

The potential therapeutic applications of N6-cyclopropylspiro2.5octane-1,6-diamine are broad and include treatments for cancer, inflammation, and viral infections. Its ability to modulate kinase activity makes it a promising candidate for developing targeted therapies against various types of cancer. Additionally, its antiviral properties could lead to new treatments for infectious diseases caused by viruses such as HIV and hepatitis C.

The development of N6-cyclopropylspiro2.5octane-1,6-diamine into a commercial drug will require further clinical trials to evaluate its safety and efficacy in human patients. However, the encouraging results from preclinical studies suggest that this compound has significant potential as a therapeutic agent. Future research may focus on optimizing its chemical structure to improve its pharmacokinetic properties and reduce any potential toxicity.

The role of computational chemistry in the development of N6-cyclopropylspiro2.5octane-1,6-diamine cannot be overstated. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the atomic level. These predictions help guide synthetic efforts and provide insights into how modifications to the molecular structure can improve its biological activity.

In conclusion, N6-cyclopropylspiro2.5octane-1,6-diamine (CAS No. 2138390-64-2) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an effective scaffold for developing drugs targeting various diseases, including cancer and viral infections. Advances in synthetic chemistry and computational modeling have made it possible to explore its full therapeutic potential.